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Compound of Interest

Compound Name: Iron, dimethyl-

Cat. No.: B15423763 Get Quote

Dimethyliron: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a concise technical summary of dimethyliron, including its chemical

identity and computed properties. While comprehensive experimental data and specific

biological applications are not widely documented in publicly available literature, this guide

presents the foundational information available for this organometallic compound.

Chemical Identity and Properties
Dimethyliron is an organoiron compound with the molecular formula C2H6Fe.[1] Its

fundamental properties, based on computational data, are summarized below.
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Property Value Source

CAS Number 108890-32-0 PubChem[1]

Molecular Formula C2H6Fe PubChem[1]

Molecular Weight 85.91 g/mol PubChem[1]

IUPAC Name carbanide;iron(2+) PubChem[1]

InChI
InChI=1S/2CH3.Fe/h21H3;/q2-

1;+2
PubChem[1]

InChIKey
SDDQYJUEVKDWCP-

UHFFFAOYSA-N
PubChem[1]

SMILES [CH3-].[CH3-].[Fe+2] PubChem[1]

Experimental Data and Protocols
A thorough review of scientific literature did not yield specific, detailed experimental protocols

for the synthesis or handling of dimethyliron. The compound is not as widely characterized as

other organoiron complexes, such as ferrocene or iron tris(dimethyldithiocarbamate).[2][3]

Biological Activity and Signaling Pathways
Currently, there is a lack of information in the scientific literature regarding the specific signaling

pathways modulated by dimethyliron or its direct applications in drug development. The

broader field of organometallic chemistry, however, is an active area of research in medicine,

with various metal-containing compounds being investigated for therapeutic properties.[3][4][5]

These compounds can interact with biological systems in numerous ways, including acting as

catalysts, enzyme inhibitors, or therapeutic agents.[3][5] For instance, some iron-containing

compounds are explored for their roles in Fenton-like reactions to generate reactive oxygen

species (ROS) for anticancer applications, which in turn can influence cellular signaling

pathways related to oxidative stress and apoptosis.[6][7][8]

Conceptual Workflow: Application of Organoiron
Compounds in Catalysis
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While no specific experimental workflows for dimethyliron were found, the following diagram

illustrates a general workflow for utilizing an organoiron compound as a catalyst in a

hypothetical chemical reaction, a common application for such molecules.

Conceptual Workflow: Organoiron-Catalyzed Reaction

Preparation

Reaction
Analysis & Purification

Reactants
(A + B)

Inert Atmosphere
Reaction Setup

Organoiron Catalyst
(e.g., Dimethyliron)

Anhydrous Solvent

Reaction Monitoring
(TLC, GC-MS)

Sampling Aqueous Workup
& Extraction

Reaction Complete Column
Chromatography Isolated Product (C)

Click to download full resolution via product page

Caption: Conceptual workflow for a generic organoiron-catalyzed chemical synthesis.

Conclusion
Dimethyliron is a chemically defined organometallic compound with a known CAS number and

molecular formula. However, there is a significant gap in the publicly accessible scientific

literature regarding its experimental protocols, specific biological activities, and roles in

signaling pathways or drug development. Future research may uncover the potential

applications of this and other simple organoiron compounds. Researchers interested in this

molecule may need to rely on theoretical modeling and de novo experimental design to explore

its properties and potential uses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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